2-(3-Chlorophenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 6-(3-chlorophenyl)pyridin-3-ol
• InChI: InChI=1S/C11H8ClNO/c12-9-3-1-2-8(6-9)11-5-4-10(14)7-13-11/h1-7,14H
• InChI Key: LWHRLRZWXPZMTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NC=C(C=C2)O
• Molecular Formula: C11H8ClNO
• DSSTOX Substance ID: DTXSID00692505
• Molecular Weight: 205.64 g/mol
• CAS RN: 1261934-69-3

Description

2-(3-Chlorophenyl)-5-hydroxypyridine (2-C5H) is an organic compound with a molecular formula of C7H6ClNO. It is a colorless solid that is soluble in water and ethanol. 2-C5H is used in the synthesis of various pharmaceuticals and other compounds. It has also been used in scientific research applications due to its unique properties.

Mechanism of Action

2-(3-Chlorophenyl)-5-hydroxypyridine, 95% has been found to have several different mechanisms of action. It has been shown to act as an inhibitor of the enzyme monoamine oxidase (MAO). It has also been found to act as a competitive inhibitor of the enzyme cyclooxygenase (COX). Additionally, it has been found to act as an inhibitor of the enzyme tyrosine hydroxylase (TH).
Biochemical and Physiological Effects
2-(3-Chlorophenyl)-5-hydroxypyridine, 95% has been found to have a variety of biochemical and physiological effects. It has been found to have an anti-inflammatory effect, which is thought to be due to its inhibitory action on the enzyme cyclooxygenase (COX). It has also been found to have an antidepressant effect, which is thought to be due to its inhibitory action on the enzyme monoamine oxidase (MAO). Additionally, 2-(3-Chlorophenyl)-5-hydroxypyridine, 95% has been found to have an antinociceptive effect, which is thought to be due to its inhibitory action on the enzyme tyrosine hydroxylase (TH).

Advantages and Limitations for Lab Experiments

2-(3-Chlorophenyl)-5-hydroxypyridine, 95% has several advantages and limitations for use in laboratory experiments. One advantage is that it is a relatively inexpensive compound and is readily available. Additionally, it is a relatively stable compound and is soluble in water and ethanol. On the other hand, it is a relatively toxic compound and should be handled with care. Additionally, it has a relatively low solubility in organic solvents, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 2-(3-Chlorophenyl)-5-hydroxypyridine, 95%. One potential direction is to further explore the biochemical and physiological effects of 2-(3-Chlorophenyl)-5-hydroxypyridine, 95%. Additionally, further research could be done to explore the potential use of 2-(3-Chlorophenyl)-5-hydroxypyridine, 95% as a drug or therapeutic agent. Additionally, further research could be done to explore the potential use of 2-(3-Chlorophenyl)-5-hydroxypyridine, 95% as a catalyst in organic reactions. Finally, further research could be done to explore the potential use of 2-(3-Chlorophenyl)-5-hydroxypyridine, 95% in the synthesis of polymers.

Synthesis Methods

2-(3-Chlorophenyl)-5-hydroxypyridine, 95% can be synthesized by the reaction of 3-chlorophenol with sodium hydroxide in ethanol. The reaction takes place in an aqueous medium, and the product is then isolated and purified. The reaction proceeds in two steps: first, 3-chlorophenol is converted to 3-chlorophenoxide; then, the 3-chlorophenoxide is reacted with sodium hydroxide to form 2-(3-Chlorophenyl)-5-hydroxypyridine, 95%. The reaction is highly efficient and yields a high yield of the desired product.

Scientific Research Applications

2-(3-Chlorophenyl)-5-hydroxypyridine, 95% is a versatile compound that has been used in a variety of scientific research applications. It has been used in the synthesis of various pharmaceuticals and other compounds. In addition, 2-(3-Chlorophenyl)-5-hydroxypyridine, 95% has been used in the synthesis of polymers and as a catalyst in organic reactions. It has also been used in the study of the mechanism of action of various drugs and in the study of biochemical and physiological effects.